Phenyl 4-((benzo[c][1,2,5]thiadiazole-5-carboxamido)methyl)piperidine-1-carboxylate

• IUPAC Name: phenyl 4-[(2,1,3-benzothiadiazole-5-carbonylamino)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H20N4O3S/c25-19(15-6-7-17-18(12-15)23-28-22-17)21-13-14-8-10-24(11-9-14)20(26)27-16-4-2-1-3-5-16/h1-7,12,14H,8-11,13H2,(H,21,25)
• InChI Key: HVKCHKAHPXWCCA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC3=NSN=C3C=C2)C(=O)OC4=CC=CC=C4
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

The compound contains a benzo[c][1,2,5]thiadiazole group, which is a type of electron-deficient moiety. This group has been extensively researched for use in photovoltaics or as fluorescent sensors. The compound also contains a piperidine ring, which is a common structural element in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the electron-deficient benzo[c][1,2,5]thiadiazole group and the piperidine ring. The benzo[c][1,2,5]thiadiazole group can participate in π-conjugation, which could influence the compound’s optoelectronic and photophysical properties.

Chemical Reactions Analysis

The benzo[c][1,2,5]thiadiazole group in the compound can participate in various chemical reactions due to its electron-deficient nature. The piperidine ring can also undergo various reactions, such as N-alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the benzo[c][1,2,5]thiadiazole group and the piperidine ring. For example, the compound might exhibit fluorescence properties due to the benzo[c][1,2,5]thiadiazole group.

Scientific Research Applications

Photovoltaics and Organic Solar Cells

• The benzo[c][1,2,5]thiadiazole (BTZ) motif, present in this compound, is a strong electron acceptor. Researchers have investigated its use in organic photovoltaics (OPVs). .

Fluorescent Sensors and Bioimaging

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Visible-Light Organophotocatalysis

• Recent work synthesized a library of D–A compounds based on the BTZ group and systematically modified their optoelectronic properties. .

Environmentally Sustainable Chemistry

• BTZ-based organophotocatalysts offer an alternative. .

Water Purification and Heavy Metal Removal

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Amplified Spontaneous Emission (ASE)

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Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used as a fluorescent sensor, the compound might work by fluorescence quenching.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use in photovoltaics or as a fluorescent sensor. Additionally, further studies could investigate its synthesis and the influence of various substituents on its properties.